Cas no 433692-03-6 (N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 433692-03-6
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 5474333
• Update Time: 2025-10-31

N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N,4-N-bis(4-ethoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C23H28N6O3/c1-3-31-19-9-5-17(6-10-19)24-21-26-22(25-18-7-11-20(12-8-18)32-4-2)28-23(27-21)29-13-15-30-16-14-29/h5-12H,3-4,13-16H2,1-2H3,(H2,24,25,26,27,28)
• InChI Key： DUHNHTWOZHQHFN-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N=C(NC2=CC=C(OCC)C=C2)N=C1NC1=CC=C(OCC)C=C1

Additional information on N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 433692-03-6): An Overview of a Promising Compound in Medicinal Chemistry

N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 433692-03-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This triazine derivative is characterized by its central triazine core and functional groups that confer specific biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is noteworthy for its combination of aromatic and heterocyclic moieties. The central 1,3,5-triazine ring is flanked by two diamine substituents at the N2 and N4 positions, each bearing a 4-ethoxyphenyl group. Additionally, the N6 position is substituted with a morpholine ring. This arrangement provides a robust scaffold for the exploration of various biological activities and potential therapeutic applications.

The synthesis of N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine typically involves multi-step reactions that ensure the formation of the desired triazine core and subsequent functionalization. One common approach involves the reaction of cyanuric chloride with 4-ethoxyaniline to form the intermediate chlorotriazine derivative. This intermediate is then further reacted with morpholine to introduce the morpholine substituent at the N6 position. The final step involves the reduction of the chlorotriazine to form the diamine product.

Recent research has highlighted several promising biological activities associated with N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine. One notable area of interest is its potential as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its antitumor properties, N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Furthermore, recent advancements in computational chemistry have provided valuable insights into the molecular interactions of N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine with various biological targets. Molecular docking studies have revealed that this compound can bind to key proteins involved in cancer progression and inflammation with high affinity. These findings support its potential as a lead compound for further drug development.

In conclusion, N2,N4-bis(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 433692-03-6) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as oncology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for advancing medical treatments in these fields.